Cas no 101236-48-0 (4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)- (9CI))

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)- (9CI) structure
101236-48-0 structure
Product name:4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)- (9CI)
CAS No:101236-48-0
MF:C27H32O14
MW:580.534589767456
CID:139534

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)- (9CI)
    • 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)-
    • 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R-trans)-
    • Kushenol J
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (2R,3R)-
    • Inchi: 1S/C27H32O14/c1-36-12-4-2-11(3-5-12)25-22(33)18(29)14-7-6-13(8-16(14)40-25)39-27-24(35)21(32)20(31)17(41-27)10-38-26-23(34)19(30)15(28)9-37-26/h2-8,15,17,19-28,30-35H,9-10H2,1H3/t15-,17-,19+,20-,21+,22+,23-,24-,25-,26+,27-/m1/s1
    • InChI Key: VMXSTASPQYHBRM-LRTWYCFFSA-N
    • SMILES: [C@H]1(C2=CC=C(OC)C=C2)OC2=CC(O[C@@H]3O[C@H](CO[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)[C@@H](O)[C@H](O)[C@H]3O)=CC=C2C(=O)[C@@H]1O

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • XLogP3: -1.743

Experimental Properties

  • Density: 1.62±0.1 g/cm3(Predicted)
  • Boiling Point: 893.0±65.0 °C(Predicted)
  • PSA: 52.54
  • pka: 11.74±0.40(Predicted)

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (2R,3R)- (9CI) Related Literature

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd